Cas no 80463-72-5 (N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide)

N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide structure
80463-72-5 structure
Product name:N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide
CAS No:80463-72-5
MF:C14H25N5OS
MW:311.4462
CID:1801130
PubChem ID:3062250

N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide
    • N-Ethyl-N-cyclohexyl-4-(1-methyl-1,2,3,4-tetrazol-5-yl)thiobutyramide
    • Butanamide, N-cyclohexyl-N-ethyl-4-((1-methyl-1H-tetrazol-5-yl)thio)-
    • N-Cyclohexyl-N-ethyl-4-((1-methyl-1H-tetrazol-5-yl)thio)butanamide
    • N-Ethyl-N-cyclohexyl-4-(1-methyl-1,2,3,4-tetrazol-5-yl)thio-butyramide
    • N-cyclohexyl-N-ethyl-4-[(1-methyl-5-tetrazolyl)thio]butyramide
    • SureCN10678010
    • N-cyclohexyl-N-ethyl-4-&lt
    • (1-methyl-5-tetrazolyl)thio&gt
    • butyramide
    • AC1MI39G
    • LS-45447
    • AG-H-23501
    • CTK5E7814
    • 80463-72-5
    • DTXSID90230339
    • SCHEMBL10678010
    • Inchi: InChI=1S/C14H25N5OS/c1-3-19(12-8-5-4-6-9-12)13(20)10-7-11-21-14-15-16-17-18(14)2/h12H,3-11H2,1-2H3
    • InChI Key: RWGGSNKUNTZVTC-UHFFFAOYSA-N
    • SMILES: CCN(C1CCCCC1)C(=O)CCCSC2=NN=NN2C

Computed Properties

  • Exact Mass: 311.17798161g/mol
  • Monoisotopic Mass: 311.17798161g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 89.2Ų

N-cyclohexyl-n-ethyl-4-(1-methyltetrazol-5-yl)sulfanylbutanamide Related Literature

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司